Cas no 2227708-38-3 (1-methyl-4-(2R)-oxiran-2-yl-1H-indole)

• Product Name: 1-methyl-4-(2R)-oxiran-2-yl-1H-indole
• CAS No: 2227708-38-3
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 6172475
• PubChem ID: 165685824
• Update Time: 2025-06-23

1-methyl-4-(2R)-oxiran-2-yl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-(2R)-oxiran-2-yl-1H-indole
• 2227708-38-3
• 1-methyl-4-[(2R)-oxiran-2-yl]-1H-indole
• EN300-1998344

• Inchi： 1S/C11H11NO/c1-12-6-5-8-9(11-7-13-11)3-2-4-10(8)12/h2-6,11H,7H2,1H3/t11-/m0/s1
• InChI Key： WZOSUJLVCCNPLQ-NSHDSACASA-N
• SMILES： O1C[C@H]1C1=CC=CC2=C1C=CN2C

Computed Properties

• Exact Mass: 173.084063974g/mol
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 17.5Ų

Additional information on 1-methyl-4-(2R)-oxiran-2-yl-1H-indole

Research Brief on 1-methyl-4-(2R)-oxiran-2-yl-1H-indole (CAS: 2227708-38-3): Recent Advances and Applications

The compound 1-methyl-4-(2R)-oxiran-2-yl-1H-indole (CAS: 2227708-38-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's epoxide moiety and indole scaffold make it a versatile intermediate for further chemical modifications and a promising candidate for targeting various biological pathways.

Recent studies have highlighted the role of 1-methyl-4-(2R)-oxiran-2-yl-1H-indole in the inhibition of key enzymes involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of cyclooxygenase-2 (COX-2), with minimal effects on COX-1, suggesting its potential as a safer anti-inflammatory agent. The compound's ability to form covalent bonds with target proteins via its reactive epoxide group has been a focal point of these investigations, offering insights into its mechanism of action.

In addition to its anti-inflammatory properties, 1-methyl-4-(2R)-oxiran-2-yl-1H-indole has shown promise in cancer research. A preclinical study conducted by researchers at the National Cancer Institute revealed its ability to induce apoptosis in certain cancer cell lines by modulating the activity of pro-survival proteins such as Bcl-2. The compound's specificity and low cytotoxicity in normal cells underscore its potential as a targeted therapy. Further, its pharmacokinetic profile, including bioavailability and metabolic stability, has been evaluated in rodent models, with encouraging results supporting its advancement to clinical trials.

The synthesis of 1-methyl-4-(2R)-oxiran-2-yl-1H-indole has also seen advancements, with recent protocols emphasizing greener and more efficient methodologies. A 2024 paper in Organic Letters detailed a novel asymmetric epoxidation technique that improves yield and enantiomeric purity, addressing previous challenges in large-scale production. These synthetic improvements are critical for facilitating further pharmacological studies and eventual commercialization.

Looking ahead, the compound's potential extends beyond its current applications. Computational modeling studies suggest that derivatives of 1-methyl-4-(2R)-oxiran-2-yl-1H-indole could be designed to target other disease-relevant proteins, such as kinases and GPCRs. Collaborative efforts between academic and industrial researchers are expected to accelerate the exploration of these possibilities, paving the way for new therapeutic breakthroughs.

In conclusion, 1-methyl-4-(2R)-oxiran-2-yl-1H-indole (CAS: 2227708-38-3) represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted biological activities, coupled with advancements in synthetic chemistry, position it as a valuable tool for both research and therapeutic development. Continued investigation into its mechanisms and optimization of its properties will likely yield significant contributions to the field in the coming years.